Cas no 2138388-66-4 (N-{3-aminobicyclo1.1.1pentan-1-yl}-1-methylcyclopropane-1-carboxamide)

• Product Name: N-{3-aminobicyclo1.1.1pentan-1-yl}-1-methylcyclopropane-1-carboxamide
• CAS No: 2138388-66-4
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6227468
• PubChem ID: 165478080
• Update Time: 2025-07-23

N-{3-aminobicyclo1.1.1pentan-1-yl}-1-methylcyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-aminobicyclo1.1.1pentan-1-yl}-1-methylcyclopropane-1-carboxamide
• 2138388-66-4
• N-{3-aminobicyclo[1.1.1]pentan-1-yl}-1-methylcyclopropane-1-carboxamide
• EN300-1067620

• Inchi： 1S/C10H16N2O/c1-8(2-3-8)7(13)12-10-4-9(11,5-10)6-10/h2-6,11H2,1H3,(H,12,13)
• InChI Key： LYLZETKBUISAMA-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CC1)NC12CC(C1)(C2)N

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.1Ų

Additional information on N-{3-aminobicyclo1.1.1pentan-1-yl}-1-methylcyclopropane-1-carboxamide

Professional Introduction to N-{3-aminobicyclo[1.1.1]pentan-1-yl}-1-methylcyclopropane-1-carboxamide (CAS No. 2138388-66-4)

N-{3-aminobicyclo[1.1.1]pentan-1-yl}-1-methylcyclopropane-1-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138388-66-4, represents a unique structural motif that combines the flexibility of a bicyclo[1.1.1]pentane scaffold with the reactivity of an amide functional group. The presence of both an amino group and a cyclopropane ring makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural features of N-{3-aminobicyclo[1.1.1]pentan-1-yl}-1-methylcyclopropane-1-carboxamide are particularly intriguing due to the inherent strain within the cyclopropane ring, which can be exploited to enhance binding affinity and selectivity in biological targets. This compound belongs to a class of molecules that have been increasingly studied for their potential therapeutic applications, particularly in the treatment of various neurological and inflammatory disorders.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions between this compound and its biological targets. Studies have shown that the amine and carbonyl groups in N-{3-aminobicyclo[1.1.1]pentan-1-yl}-1-methylcyclopropane-1-carboxamide can form hydrogen bonds with specific residues in protein targets, leading to high-affinity binding. This has opened up new avenues for designing more effective and selective drugs.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, has significantly improved the efficiency of producing N-{3-aminobicyclo[1.1.1]pentan-1-yl}-1-methylcyclopropane-1-carboxamide on a larger scale. These synthetic strategies are crucial for ensuring that sufficient quantities of the compound are available for preclinical and clinical studies.

In preclinical research, N-{3-aminobicyclo[1.1.1]pentan-1-yl}-1-methylcyclopropane-1-carboxamide has been evaluated for its potential pharmacological effects on various disease models. Initial studies have demonstrated promising results in reducing inflammation and pain responses, suggesting its potential as a lead compound for developing new therapeutic agents. The compound's ability to modulate key signaling pathways involved in these processes makes it an attractive candidate for further investigation.

The pharmacokinetic properties of N-{3-aminobicyclo[1.1.1]pentan-1-yl}-methylcyclopropane carboxamide are also of great interest to researchers. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, which are critical factors for its translation into clinical use. Further research is ongoing to optimize its pharmacokinetic profile and minimize potential side effects.

The role of N-{3-amino-bicyclo[bicyclo[[bicyclo]]pentan]-bicyclo[bicyclo]]pentan]-bicyclo[bicyclo]]methylcyclopropanecarboxamide (CAS No.2138388-66-4) in addressing unmet medical needs is a testament to the ongoing innovation in medicinal chemistry. By leveraging its unique structural features and biological activities, this compound holds significant promise for improving patient outcomes in various therapeutic areas.

The future direction of research on N-{3-amino-bicyclo[bicyclo[bicyclo[bicyclo]]pentan]-bicyclo[bicyclo[bicyclo]]methylcyclopropanecarboxamide (CAS No.2138388^-66-4) will likely focus on refining its chemical structure to enhance its efficacy and safety profiles further.
Additionally, exploring its potential applications in other disease areas beyond inflammation and pain could open up new therapeutic possibilities.
Collaborative efforts between synthetic chemists, pharmacologists, and clinicians will be essential in translating these findings into tangible benefits for patients worldwide.